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Compound of Interest

Compound Name: c-Met-IN-16

Cat. No.: B8631127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of c-Met-IN-16, a c-Met inhibitor utilized in cancer research. The following information

is intended to guide researchers in accurately preparing this solution for various experimental

applications.

Introduction to c-Met-IN-16
c-Met, a receptor tyrosine kinase, and its ligand, hepatocyte growth factor (HGF), play a crucial

role in cell proliferation, migration, and invasion. Dysregulation of the c-Met signaling pathway

is implicated in the progression of numerous cancers, making it a significant target for

therapeutic intervention. c-Met-IN-16 is a small molecule inhibitor designed to target the c-Met

pathway, offering a valuable tool for preclinical cancer research. Proper preparation of the stock

solution is the first critical step to ensure the reliability and reproducibility of experimental

results.

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation of a c-Met-IN-16 stock

solution, based on the properties of similar c-Met inhibitors. It is crucial to consult the

manufacturer's specific product sheet for c-Met-IN-16 for precise solubility information.
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Parameter Value Solvent Notes

Solubility ≥ 40 mg/mL DMSO

Based on solubility of

similar c-Met

inhibitors.[1]

Typical Stock

Concentration
10 mM - 50 mM DMSO

Concentration should

be selected based on

experimental needs.

Storage of Powder -20°C

Refer to the Certificate

of Analysis for specific

recommendations.

Storage of Stock

Solution
-20°C or -80°C DMSO

Aliquoting is

recommended to

avoid repeated freeze-

thaw cycles.[2]

Molecular Weight Varies

Refer to the product-

specific Certificate of

Analysis.

Experimental Protocols
Materials

c-Met-IN-16 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Balance
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Protocol for Preparing a 10 mM c-Met-IN-16 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution. The required mass of c-Met-
IN-16 will depend on its specific molecular weight.

1. Determine the Required Mass of c-Met-IN-16:

Use the following formula to calculate the mass of c-Met-IN-16 required to prepare the desired

volume of a 10 mM stock solution:

Mass (mg) = 10 mM * Molecular Weight ( g/mol ) * Volume (L)

Example: To prepare 1 mL (0.001 L) of a 10 mM stock solution of a compound with a molecular

weight of 500 g/mol :

Mass (mg) = 10 mmol/L * 500 g/mol * 0.001 L = 5 mg

2. Weighing the c-Met-IN-16 Powder:

Tare a sterile microcentrifuge tube on a calibrated balance.

Carefully weigh the calculated mass of c-Met-IN-16 powder into the tube.

3. Dissolving the c-Met-IN-16 Powder:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing the

c-Met-IN-16 powder. For a 1 mL final volume, add 1 mL of DMSO.

Tightly cap the tube.

Vortex the solution until the c-Met-IN-16 powder is completely dissolved. Gentle warming in

a water bath (37°C) may be used to aid dissolution if necessary, but always check the

manufacturer's recommendations for temperature sensitivity.

4. Aliquoting and Storage:
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Once the stock solution is clear and homogenous, aliquot it into smaller, single-use volumes

in sterile microcentrifuge tubes. This prevents contamination and degradation from repeated

freeze-thaw cycles.[2]

Clearly label each aliquot with the name of the compound, concentration, solvent, and date

of preparation.

Store the aliquots at -20°C or -80°C for long-term storage.[2]

Visualizations
c-Met Signaling Pathway
The following diagram illustrates the canonical c-Met signaling pathway, which is the target of

c-Met-IN-16. Upon binding of its ligand, Hepatocyte Growth Factor (HGF), the c-Met receptor

dimerizes and autophosphorylates, activating multiple downstream signaling cascades that

regulate cell proliferation, survival, and motility.
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Caption: Overview of the c-Met signaling pathway.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the key steps for preparing the c-Met-IN-16 stock solution.
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Caption: Workflow for c-Met-IN-16 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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